Cas no 1599-49-1 (4-Methyl-2-pentyl-1,3-dioxolane)

4-Methyl-2-pentyl-1,3-dioxolane Properties

Names and Identifiers

• 4-Methyl-2-pentyl-1,3-dioxolane
• HEXANAL-PROPYLENEGLYCOL-ACETAL

• MDL： MFCD00065423
• InChIKey： GWMSIWCZZKMUQM-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H18O2/c1-3-4-5-6-9-10-7-8(2)11-9/h8-9H,3-7H2,1-2H3
• SMILES： CCCCCC1OCC(C)O1

Computed Properties

• Exact Mass: 158.13100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Heavy Atom Count: 11
• Complexity: 104
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 2.32810
• PSA: 18.46000
• Refractive Index: 1.4350 (estimate)
• Boiling Point: 179°C (estimate)
• FEMA: 3630
• Density: 0.9003 (rough estimate)

4-Methyl-2-pentyl-1,3-dioxolane Security Information

• Hazardous Material transportation number：UN 3630

4-Methyl-2-pentyl-1,3-dioxolane Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%